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Compound of Interest

Compound Name: Chlorocycloheptane

Cat. No.: B1583793

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of Chlorocycloheptane (CAS No. 2453-46-5). Adherence to these procedures is
crucial to ensure personnel safety and maintain the integrity of the compound.

Compound Information

Property Value Reference
Chemical Formula C7H13Cl [1]
Molecular Weight 132.63 g/mol [1]
Appearance C.Zolc')rless to light yellow/orange

liquid
Boiling Point 175 °C
Flash Point 48 °C
Specific Gravity 1.01 (20/20 °C)
Refractive Index 1.47
Purity >98.0% (GC)

Safety & Hazards
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Chlorocycloheptane is a flammable liquid and vapor.[1] It is essential to handle this
compound with appropriate safety precautions.

Hazard Statement GHS Classification Precautionary Statements

P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking. P233:
Keep container tightly closed.
o P370 + P378: In case of fire:
Flammable liquid and vapor .
H226 ) o Use dry sand, dry chemical or
[Warning Flammable liquids] )
alcohol-resistant foam to
extinguish. P403 + P235: Store
in a well-ventilated place. Keep
cool. P501: Dispose of
contents/container to an

approved waste disposal plant.

Pictogram:

lwialt text

Handling Protocols

3.1. Personal Protective Equipment (PPE)
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Inspect gloves before
use and dispose of contaminated gloves properly.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
inhalation risk is high, use a NIOSH-approved respirator.
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3.2. General Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood.

e Ground and bond containers when transferring material to prevent static discharge.
o Use spark-proof tools and explosion-proof equipment.[2]

e Avoid contact with eyes, skin, and clothing.[2]

+ Keep the container tightly closed when not in use.[2]

o Keep away from heat, sparks, and open flames.[2]

e Avoid ingestion and inhalation.[2]

e Wash hands thoroughly after handling.[2]

3.3. Emergency Procedures: Spills and Leaks

e Remove all sources of ignition.[2]

o Evacuate personnel from the area.

» Ventilate the area of the spill.

» Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]
e Place the absorbed material into a suitable, labeled container for disposal.[2]
o Clean the spill area thoroughly.

Storage Protocols

4.1. Storage Conditions

o Temperature: Store in a cool, well-ventilated place. A recommended storage temperature is
below 15°C in a dark place.
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o Atmosphere: Store under an inert gas as the compound is air sensitive.

« Container: Keep the container tightly closed.

e Location: Store in a designated flammables area away from incompatible substances.[2]
4.2. Incompatible Materials

» Strong Oxidizing Agents: Avoid contact with strong oxidizing agents.

» Strong Bases: Avoid contact with strong bases.

e Acids and Acid Fumes: Contact with acids or acid fumes may evolve highly toxic chloride
fumes.[3]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for handling and storing
Chlorocycloheptane.
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Start: Receive Chlorocycloheptane

:

Pre-Use Check:
- Verify container integrity
- Read SDS

Don Personal Protective Equipment (PPE):
- Safety Goggles
- Lab Coat
- Chemical-resistant Gloves

Handling in Fume Hood:
- Ground equipment
- Use spark-proof tools
- Dispense required amount

e unused portion Dispose of waste

Storage:
- Tightly sealed container Waste Disposal:
- Under inert gas - Collect in labeled container

- Cool, dark, ventilated area - Follow institutional guidelines
(<15°C)

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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